Cas no 2172596-17-5 (4-(3-methoxy-2,2-dimethylpropyl)oxolan-3-ol)
4-(3-methoxy-2,2-dimethylpropyl)oxolan-3-ol Chemical and Physical Properties
Names and Identifiers
-
- 4-(3-methoxy-2,2-dimethylpropyl)oxolan-3-ol
- EN300-1625053
- 2172596-17-5
-
- Inchi: 1S/C10H20O3/c1-10(2,7-12-3)4-8-5-13-6-9(8)11/h8-9,11H,4-7H2,1-3H3
- InChI Key: LGORYTHZGUIHNQ-UHFFFAOYSA-N
- SMILES: O1CC(C(C1)CC(C)(C)COC)O
Computed Properties
- Exact Mass: 188.14124450g/mol
- Monoisotopic Mass: 188.14124450g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 13
- Rotatable Bond Count: 4
- Complexity: 156
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 2
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 0.9
- Topological Polar Surface Area: 38.7Ų
4-(3-methoxy-2,2-dimethylpropyl)oxolan-3-ol Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-1625053-0.05g |
4-(3-methoxy-2,2-dimethylpropyl)oxolan-3-ol |
2172596-17-5 | 0.05g |
$1188.0 | 2023-06-04 | ||
| Enamine | EN300-1625053-0.1g |
4-(3-methoxy-2,2-dimethylpropyl)oxolan-3-ol |
2172596-17-5 | 0.1g |
$1244.0 | 2023-06-04 | ||
| Enamine | EN300-1625053-0.25g |
4-(3-methoxy-2,2-dimethylpropyl)oxolan-3-ol |
2172596-17-5 | 0.25g |
$1300.0 | 2023-06-04 | ||
| Enamine | EN300-1625053-0.5g |
4-(3-methoxy-2,2-dimethylpropyl)oxolan-3-ol |
2172596-17-5 | 0.5g |
$1357.0 | 2023-06-04 | ||
| Enamine | EN300-1625053-1.0g |
4-(3-methoxy-2,2-dimethylpropyl)oxolan-3-ol |
2172596-17-5 | 1g |
$1414.0 | 2023-06-04 | ||
| Enamine | EN300-1625053-2.5g |
4-(3-methoxy-2,2-dimethylpropyl)oxolan-3-ol |
2172596-17-5 | 2.5g |
$2771.0 | 2023-06-04 | ||
| Enamine | EN300-1625053-5.0g |
4-(3-methoxy-2,2-dimethylpropyl)oxolan-3-ol |
2172596-17-5 | 5g |
$4102.0 | 2023-06-04 | ||
| Enamine | EN300-1625053-10.0g |
4-(3-methoxy-2,2-dimethylpropyl)oxolan-3-ol |
2172596-17-5 | 10g |
$6082.0 | 2023-06-04 | ||
| Enamine | EN300-1625053-50mg |
4-(3-methoxy-2,2-dimethylpropyl)oxolan-3-ol |
2172596-17-5 | 50mg |
$888.0 | 2023-09-22 | ||
| Enamine | EN300-1625053-100mg |
4-(3-methoxy-2,2-dimethylpropyl)oxolan-3-ol |
2172596-17-5 | 100mg |
$930.0 | 2023-09-22 |
4-(3-methoxy-2,2-dimethylpropyl)oxolan-3-ol Related Literature
-
Siquan Zhang,Shengyao Wang,Liping Guo,Hao Chen,Bien Tan,Shangbin Jin J. Mater. Chem. C, 2020,8, 192-200
-
Marta Liras,Isabel Quijada-Garrido,Marta Palacios-Cuesta,Sonia Muñoz-Durieux,Olga García Polym. Chem., 2014,5, 433-442
-
Sandip Gangadhar Balwe,Yeon Tae Jeong Org. Biomol. Chem., 2018,16, 1287-1296
-
José M. Rivera,Mariana Martín-Hidalgo,Jean C. Rivera-Ríos Org. Biomol. Chem., 2012,10, 7562-7565
-
P. K. Wawrzyniak,M. T. P. Beerepoot,H. J. M. de Groot,F. Buda Phys. Chem. Chem. Phys., 2011,13, 10270-10279
Additional information on 4-(3-methoxy-2,2-dimethylpropyl)oxolan-3-ol
Introduction to 4-(3-methoxy-2,2-dimethylpropyl)oxolan-3-ol (CAS No. 2172596-17-5)
4-(3-methoxy-2,2-dimethylpropyl)oxolan-3-ol (CAS No. 2172596-17-5) is a synthetic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound belongs to the class of oxolanes and features a unique structural arrangement that includes a methoxy-substituted, dimethylpropyl group attached to an oxolan ring. The specific chemical structure and properties of 4-(3-methoxy-2,2-dimethylpropyl)oxolan-3-ol make it a promising candidate for various applications, particularly in the development of novel therapeutic agents.
The chemical formula of 4-(3-methoxy-2,2-dimethylpropyl)oxolan-3-ol is C11H22O3, and its molecular weight is approximately 198.30 g/mol. The compound is characterized by its high purity and stability, which are crucial for its use in laboratory settings and potential clinical applications. The oxolan ring, a six-membered cyclic ether, provides structural rigidity and specific stereochemical properties that can influence the compound's biological activity.
In recent years, there has been a growing interest in the study of oxolanes due to their potential therapeutic properties. Research has shown that compounds with similar structures to 4-(3-methoxy-2,2-dimethylpropyl)oxolan-3-ol exhibit a range of biological activities, including anti-inflammatory, anti-cancer, and neuroprotective effects. These findings have spurred further investigations into the mechanisms of action and potential clinical applications of such compounds.
The methoxy-substituted, dimethylpropyl group in 4-(3-methoxy-2,2-dimethylpropyl)oxolan-3-ol plays a critical role in modulating its biological activity. The presence of the methoxy group can enhance the compound's lipophilicity, which may improve its ability to cross cell membranes and interact with target proteins. Additionally, the dimethylpropyl group can influence the compound's conformational flexibility and binding affinity to specific receptors or enzymes.
Recent studies have explored the potential of 4-(3-methoxy-2,2-dimethylpropyl)oxolan-3-ol as an anti-inflammatory agent. In vitro experiments have demonstrated that this compound can effectively inhibit the production of pro-inflammatory cytokines such as interleukin-6 (IL-6) and tumor necrosis factor-alpha (TNF-α). These findings suggest that 4-(3-methoxy-2,2-dimethylpropyl)oxolan-3-ol may have therapeutic potential in treating inflammatory diseases such as rheumatoid arthritis and inflammatory bowel disease.
Beyond its anti-inflammatory properties, 4-(3-methoxy-2,2-dimethylpropyl)oxolan-3-ol has also shown promise in cancer research. Preliminary studies have indicated that this compound can induce apoptosis in various cancer cell lines, including breast cancer and colon cancer cells. The mechanism behind this effect is thought to involve the modulation of signaling pathways associated with cell survival and proliferation.
In the realm of neuroprotection, 4-(3-methoxy-2,2-dimethylpropyl)oxolan-3-ol has been investigated for its ability to protect neurons from oxidative stress and neurodegenerative processes. In vitro experiments using neuronal cell cultures have shown that this compound can reduce oxidative damage and improve cell viability under conditions of oxidative stress. These findings suggest that 4-(3-methoxy-2,2-dimethylpropyl)oxolan-3-ol may have potential applications in treating neurodegenerative diseases such as Alzheimer's disease and Parkinson's disease.
The synthesis of 4-(3-methoxy-2,2-dimethylpropyl)oxolan-3-ol typically involves multi-step organic reactions that require precise control over reaction conditions to achieve high yields and purity. Common synthetic routes include the formation of the oxolan ring through intramolecular cyclization reactions followed by functional group modifications to introduce the methoxy-substituted, dimethylpropyl group. Advances in synthetic chemistry have made it possible to produce this compound on a larger scale for further research and development.
In conclusion, 4-(3-methoxy-2,2-dimethylpropyl)oxolan-3-ol (CAS No. 2172596-17-5) is a promising compound with a wide range of potential applications in medicinal chemistry and pharmaceutical research. Its unique chemical structure and biological activities make it an attractive candidate for further investigation into its therapeutic potential. As research in this area continues to advance, it is likely that new insights into the mechanisms of action and clinical applications of this compound will emerge.
2172596-17-5 (4-(3-methoxy-2,2-dimethylpropyl)oxolan-3-ol) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)